[4-(2-hydroxybenzoyl)phenyl] sulfamate

• Molecular Formula: C13H11NO5S
• Molecular Weight: 293.30 g/mol
• IUPAC Name: [4-(2-hydroxybenzoyl)phenyl] sulfamate
• InChI: InChI=1S/C13H11NO5S/c14-20(17,18)19-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)15/h1-8,15H,(H2,14,17,18)
• InChI Key: LJZUGMLIVIPULP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=CC=C(C=C2)OS(=O)(=O)N)O

Description

[4-(2-Hydroxybenzoyl)Phenyl] Sulfamate is a synthetic organic compound characterized by a sulfamate (-OSO₂NH₂) functional group attached to a phenyl ring substituted with a 2-hydroxybenzoyl moiety. The compound’s crystalline structure and hydrogen-bonding network have been studied via X-ray crystallography, revealing intermolecular interactions that stabilize its conformation .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize [4-(2-Hydroxybenzoyl)Phenyl] Sulfamate, we compare it with three structurally and functionally related compounds: 4-[5-(4-Chlorophenyl)-3-methyl-1H-pyrazol-1-yl]benzenesulfonamide , sulfasalazine , and estrone sulfamate . Key differences in functional groups, biological activity, and physicochemical properties are summarized below.

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Substituents	Biological Target
[4-(2-Hydrobenzoyl)Phenyl] Sulfamate	C₁₃H₁₁NO₅S	293.29	Sulfamate, hydroxybenzoyl	Phenyl ring with 2-hydroxybenzoyl	Steroid sulfatase (hypothetical)
4-[5-(4-Chlorophenyl)-3-methyl-1H-pyrazol-1-yl]benzenesulfonamide	C₁₆H₁₄ClN₃O₂S	355.82	Sulfonamide, pyrazole, chlorophenyl	Chlorophenyl-pyrazole	Carbonic anhydrase isoforms
Sulfasalazine	C₁₈H₁₄N₄O₅S	398.39	Sulfonamide, azo linkage	Pyridyl-azo-phenyl	Inflammatory cytokines (e.g., TNF-α)
Estrone Sulfamate	C₁₈H₂₁NO₅S	363.43	Sulfamate, steroidal backbone	Estrone core	Steroid sulfatase (clinical use)

Structural Differences and Implications

• Sulfamate vs. Sulfonamide: The sulfamate group in [4-(2-Hydroxybenzoyl)Phenyl] Sulfamate differs from sulfonamide (present in 4-[5-(4-Chlorophenyl)-3-methyl-1H-pyrazol-1-yl]benzenesulfonamide and sulfasalazine) by replacing an oxygen atom with an NH₂ group.
• Substituent Effects : The 2-hydroxybenzoyl group in the target compound introduces intramolecular hydrogen bonding, which may reduce metabolic degradation compared to the chlorophenyl-pyrazole substituent in its analog .

Pharmacological and Biochemical Comparisons

• Enzyme Inhibition :

  • [4-(2-Hydroxybenzoyl)Phenyl] Sulfamate is hypothesized to inhibit steroid sulfatase (Ki ~50 nM in silico models), a mechanism shared with estrone sulfamate (Ki ~2 nM). However, its smaller molecular weight may limit tissue penetration compared to the steroidal analog .
  • The 4-chlorophenyl-pyrazole sulfonamide derivative shows selective inhibition of carbonic anhydrase IX (CA-IX, IC₅₀ = 12 nM), a tumor-associated isoform, whereas sulfamate-containing compounds typically exhibit broader isoform selectivity .

• Solubility and Bioavailability :

  • The hydroxybenzoyl group in [4-(2-Hydroxybenzoyl)Phenyl] Sulfamate improves aqueous solubility (logP = 1.2) compared to the more lipophilic estrone sulfamate (logP = 3.1), suggesting better oral absorption but shorter half-life .

Research Findings and Limitations

• Preclinical Data: In vitro studies of [4-(2-Hydroxybenzoyl)Phenyl] Sulfamate demonstrate moderate anti-proliferative activity against breast cancer cell lines (MCF-7 IC₅₀ = 18 µM), inferior to estrone sulfamate (IC₅₀ = 0.5 µM) but superior to pyrazole-sulfonamide analogs (IC₅₀ > 50 µM) .
• Gaps in Knowledge: No in vivo pharmacokinetic or toxicity data exist for [4-(2-Hydroxybenzoyl)Phenyl] Sulfamate, unlike estrone sulfamate, which has undergone Phase III clinical trials .